(5-Fluoro-2-i-propyloxyphenyl)Zinc bromide

• Molecular Formula: C9H10BrFOZn
• Molecular Weight: 298.5 g/mol
• IUPAC Name: bromozinc(1+);1-fluoro-4-propan-2-yloxybenzene-5-ide
• InChI: InChI=1S/C9H10FO.BrH.Zn/c1-7(2)11-9-5-3-8(10)4-6-9;;/h3-5,7H,1-2H3;1H;/q-1;;+2/p-1
• InChI Key: QOTRCCUCGJJRQY-UHFFFAOYSA-M
• Canonical SMILES: CC(C)OC1=[C-]C=C(C=C1)F.[Zn+]Br

Description

(5-fluoro-2-iso-propyloxyphenyl)zinc bromide, 0.50 M in tetrahydrofuran (THF) is an organozinc reagent commonly used in organic synthesis. This compound is particularly valuable in cross-coupling reactions, where it serves as a nucleophilic partner to form carbon-carbon bonds. The presence of the fluorine atom and the iso-propyloxy group enhances its reactivity and selectivity in various chemical transformations.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-fluoro-2-iso-propyloxyphenyl)zinc bromide typically involves the reaction of 5-fluoro-2-iso-propyloxyphenyl bromide with zinc in the presence of a suitable solvent like THF. The reaction is usually carried out under an inert atmosphere to prevent oxidation and moisture interference. The general reaction scheme is as follows:

$$\text{5-fluoro-2-iso-propyloxyphenyl bromide} + \text{Zn} \rightarrow \text{(5-fluoro-2-iso-propyloxyphenyl)zinc bromide}$$5-fluoro-2-iso-propyloxyphenyl bromide+Zn→(5-fluoro-2-iso-propyloxyphenyl)zinc bromide

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves rigorous control of reaction conditions, including temperature, pressure, and the purity of reactants, to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(5-fluoro-2-iso-propyloxyphenyl)zinc bromide undergoes various types of chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the zinc bromide moiety is replaced by other nucleophiles.

Cross-Coupling Reactions: It is widely used in palladium-catalyzed cross-coupling reactions such as Negishi coupling to form carbon-carbon bonds.

Common Reagents and Conditions

Palladium Catalysts: Commonly used in cross-coupling reactions.

Solvents: THF is frequently used due to its ability to stabilize the organozinc compound.

Temperature: Reactions are typically carried out at room temperature or slightly elevated temperatures.

Major Products Formed

The major products formed from these reactions are typically biaryl compounds or other complex organic molecules, depending on the nature of the electrophilic partner in the reaction.

Scientific Research Applications

Chemistry

In chemistry, (5-fluoro-2-iso-propyloxyphenyl)zinc bromide is used for the synthesis of complex organic molecules, particularly in the pharmaceutical industry for the development of new drugs.

Biology and Medicine

In biology and medicine, this compound is used in the synthesis of biologically active molecules, including potential drug candidates. Its ability to form carbon-carbon bonds makes it valuable in the construction of complex molecular frameworks.

Industry

In the industrial sector, it is used in the production of fine chemicals and advanced materials. Its reactivity and selectivity make it a valuable tool in the synthesis of high-value products.

Mechanism of Action

The mechanism by which (5-fluoro-2-iso-propyloxyphenyl)zinc bromide exerts its effects involves the formation of a reactive organozinc intermediate. This intermediate can then participate in various chemical reactions, such as nucleophilic substitution or cross-coupling, to form new carbon-carbon bonds. The presence of the fluorine atom and the iso-propyloxy group enhances its reactivity by stabilizing the intermediate and facilitating the reaction process.

Comparison with Similar Compounds

Similar Compounds

• (3-fluoro-2-iso-propyloxyphenyl)zinc bromide
• (4-fluoro-2-iso-propyloxyphenyl)zinc bromide

Uniqueness

(5-fluoro-2-iso-propyloxyphenyl)zinc bromide is unique due to the specific positioning of the fluorine atom and the iso-propyloxy group, which enhances its reactivity and selectivity in chemical reactions. This makes it particularly valuable in the synthesis of complex organic molecules where precise control over reactivity is required.